Cas no 893998-62-4 (4-(2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetyl)piperazine-1-carbaldehyde)

• Product Name: 4-(2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetyl)piperazine-1-carbaldehyde
• CAS No: 893998-62-4
• MF: C₂₂H₂₆N₄O₄
• MW: 410.466245174408
• CID: 5515266
• Update Time: 2025-07-16

4-(2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetyl)piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetyl]piperazine-1-carbaldehyde
• 4-(2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetyl)piperazine-1-carbaldehyde

• Inchi： 1S/C22H26N4O4/c27-16-23-10-12-25(13-11-23)22(30)21(29)18-14-26(19-7-3-2-6-17(18)19)15-20(28)24-8-4-1-5-9-24/h2-3,6-7,14,16H,1,4-5,8-13,15H2
• InChI Key： CJJVWIDLZLXAGS-UHFFFAOYSA-N
• SMILES： N1(C=O)CCN(C(C(=O)C2C3=C(N(CC(=O)N4CCCCC4)C=2)C=CC=C3)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 4-(2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetyl)piperazine-1-carbaldehyde

Comprehensive Analysis of 4-(2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetyl)piperazine-1-carbaldehyde (CAS No. 893998-62-4)

The compound 4-(2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetyl)piperazine-1-carbaldehyde (CAS No. 893998-62-4) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of functional groups, including a piperazine core, an indole moiety, and a carbaldehyde terminus. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. Researchers are increasingly exploring compounds like 4-(2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetyl)piperazine-1-carbaldehyde for their ability to modulate specific biological pathways. Its piperidine and piperazine components are particularly noteworthy, as these heterocycles are frequently employed in the design of CNS-active drugs and enzyme inhibitors.

The synthesis of CAS No. 893998-62-4 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps may include amide coupling, indole alkylation, and aldehyde functionalization. The compound's molecular weight and logP values suggest moderate solubility in organic solvents, making it suitable for further derivatization or formulation studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structural integrity.

From a therapeutic perspective, the indole-piperazine scaffold of this compound aligns with current trends in drug repurposing and fragment-based drug design. Indole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Meanwhile, the piperazine ring enhances bioavailability and target engagement, making it a valuable building block in medicinal chemistry. These attributes position 4-(2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetyl)piperazine-1-carbaldehyde as a promising candidate for further investigation.

In the context of AI-driven drug discovery, compounds like CAS No. 893998-62-4 are often screened using virtual libraries and machine learning algorithms to predict their binding affinities and off-target effects. This approach accelerates the identification of lead compounds while reducing experimental costs. Additionally, the growing interest in sustainable chemistry has prompted researchers to explore greener synthetic routes for such molecules, minimizing waste and energy consumption.

Beyond pharmaceuticals, 4-(2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetyl)piperazine-1-carbaldehyde may find applications in material science and chemical biology. Its aldehyde group, for instance, can serve as a handle for bioconjugation, enabling the development of fluorescent probes or biomaterials. Such interdisciplinary applications highlight the versatility of this compound and its potential to address unmet needs in various fields.

As the scientific community continues to explore the properties of CAS No. 893998-62-4, questions about its mechanism of action, toxicity profile, and scalable synthesis remain areas of active investigation. Addressing these challenges will require collaborative efforts between chemists, biologists, and computational scientists. Ultimately, the insights gained from studying this compound could pave the way for breakthroughs in personalized medicine and biomolecular engineering.